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Compound of Interest

Compound Name: cis-KIN-8194

Cat. No.: B8773705 Get Quote

This guide provides researchers, scientists, and drug development professionals with a

comprehensive resource for validating the on-target activity of cis-KIN-8194 in a new cell line.

It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental

protocols, and data presentation tables.

Signaling Pathway of cis-KIN-8194
cis-KIN-8194 is a potent dual inhibitor of Hematopoietic Cell Kinase (HCK) and Bruton's

Tyrosine Kinase (BTK).[1][2][3] In many B-cell malignancies, activating mutations in MYD88

lead to the activation of HCK, which in turn activates BTK.[1] This signaling cascade promotes

cell survival and proliferation through downstream pathways, including the AKT/S6 and ERK1/2

pathways.[1][4] cis-KIN-8194 exerts its effect by inhibiting both HCK and BTK, thereby blocking

these pro-survival signals.[1][2] It is effective against both wild-type BTK and the ibrutinib-

resistant Cys481Ser mutant.[1][3]
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Start: New Cell Line

Step 1: Determine Baseline
Protein Expression

(HCK, BTK, Total AKT, S6, ERK1/2)

Step 2: Cell Viability Assay
(Determine IC50)

Step 3: Western Blot for
Phospho-Proteins

(p-HCK, p-BTK, p-AKT, p-S6, p-ERK1/2)

Step 4: Target Engagement Assay
(e.g., NanoBRET, optional)

Validation Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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